Cas no 2228668-15-1 (tert-butyl N-2-(6-bromopyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(6-bromopyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228668-15-1
• MF: C₁₄H₁₉BrN₂O₃
• MW: 343.216263055801
• CID: 6502882
• PubChem ID: 165779701
• Update Time: 2025-07-18

tert-butyl N-2-(6-bromopyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(6-bromopyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate
• 2228668-15-1
• EN300-1874167
• tert-butyl N-[2-(6-bromopyridin-3-yl)-1-oxopropan-2-yl]-N-methylcarbamate

• Inchi： 1S/C14H19BrN2O3/c1-13(2,3)20-12(19)17(5)14(4,9-18)10-6-7-11(15)16-8-10/h6-9H,1-5H3
• InChI Key： IDQYPHUFVPNNRH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 342.05791g/mol
• Monoisotopic Mass: 342.05791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.5Ų

Additional information on tert-butyl N-2-(6-bromopyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate

Research Brief on tert-Butyl N-2-(6-Bromopyridin-3-yl)-1-Oxopropan-2-yl-N-Methylcarbamate (CAS: 2228668-15-1)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of tert-butyl N-2-(6-bromopyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS: 2228668-15-1) as a key intermediate in the synthesis of bioactive molecules. This compound, characterized by its bromopyridine and carbamate functional groups, has garnered attention for its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting signal transduction pathways.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic utility of this compound in the preparation of novel pyridine-based inhibitors. The researchers employed a multi-step synthesis route, starting with the bromination of 3-hydroxypyridine, followed by carbamate protection and subsequent functionalization. The resulting tert-butyl N-2-(6-bromopyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate demonstrated excellent reactivity in Suzuki-Miyaura cross-coupling reactions, enabling the introduction of diverse aryl and heteroaryl groups for structure-activity relationship (SAR) studies.

Further investigations have revealed that this compound serves as a versatile building block for the construction of pharmacologically active molecules. For instance, a recent patent application (WO2023056789) disclosed its use in the synthesis of potent and selective JAK2 inhibitors, which are being evaluated for the treatment of myeloproliferative neoplasms. The bromopyridine moiety facilitates further derivatization, while the carbamate group provides stability and modulates the pharmacokinetic properties of the final drug candidates.

In addition to its synthetic applications, tert-butyl N-2-(6-bromopyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate has been investigated for its biological activity. Preliminary in vitro studies suggest that certain derivatives exhibit moderate inhibitory effects against specific protein kinases, although further optimization is required to enhance potency and selectivity. These findings underscore the compound's potential as a starting point for the development of new therapeutic agents.

Looking ahead, ongoing research aims to explore the broader applications of this compound in medicinal chemistry. Future directions include the development of more efficient synthetic protocols, the investigation of its role in fragment-based drug design, and the evaluation of its derivatives in preclinical models of disease. As the field continues to evolve, tert-butyl N-2-(6-bromopyridin-3-yl)-1-oxopropan-2-yl-N-methylcarbamate is expected to remain a valuable tool for researchers in the chemical biology and pharmaceutical industries.